Cas no 1334414-48-0 (Ethyl 1-Benzyl-3-(Cyanomethyl)-4-Oxopiperidine-3-Carboxylate)

• Product Name: Ethyl 1-Benzyl-3-(Cyanomethyl)-4-Oxopiperidine-3-Carboxylate
• CAS No: 1334414-48-0
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• MDL: MFCD19686922
• CID: 4584729
• Update Time: 2025-06-08

Ethyl 1-Benzyl-3-(Cyanomethyl)-4-Oxopiperidine-3-Carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl1-benzyl-3-(cyanomethyl)-4-oxopiperidine-3-carboxylate-E28334
• ethyl 1-benzyl-3-(cyanoMethyl)-4-oxopiperidine-3-carboxylate
• 3-Piperidinecarboxylic acid, 3-(cyanomethyl)-4-oxo-1-(phenylmethyl)-, ethyl ester
• 1-Benzyl-3-cyanomethyl-4-oxo-piperidine-3-carboxylic acid ethyl ester
• Ethyl 1-Benzyl-3-(Cyanomethyl)-4-Oxopiperidine-3-Carboxylate

• MDL： MFCD19686922
• Inchi： 1S/C17H20N2O3/c1-2-22-16(21)17(9-10-18)13-19(11-8-15(17)20)12-14-6-4-3-5-7-14/h3-7H,2,8-9,11-13H2,1H3
• InChI Key： IOBRFXVBKUFZBL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(=O)C(CC#N)(C(OCC)=O)C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 464.7±45.0 °C at 760 mmHg
• Flash Point: 234.8±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 1-Benzyl-3-(Cyanomethyl)-4-Oxopiperidine-3-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 1-Benzyl-3-(Cyanomethyl)-4-Oxopiperidine-3-Carboxylate

Research Brief on Ethyl 1-Benzyl-3-(Cyanomethyl)-4-Oxopiperidine-3-Carboxylate (CAS: 1334414-48-0)

Ethyl 1-Benzyl-3-(Cyanomethyl)-4-Oxopiperidine-3-Carboxylate (CAS: 1334414-48-0) is a piperidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have explored its role in modulating key biological pathways, making it a promising candidate for further investigation.

The synthesis of Ethyl 1-Benzyl-3-(Cyanomethyl)-4-Oxopiperidine-3-Carboxylate involves multi-step organic reactions, including Michael addition and cyclization, to achieve the desired stereochemistry and functional group compatibility. Researchers have optimized these synthetic routes to improve yield and purity, as reported in recent publications. The compound's structural complexity and functional groups, such as the cyano and ester moieties, contribute to its reactivity and potential as a scaffold for further derivatization.

In pharmacological studies, this piperidine derivative has demonstrated inhibitory activity against specific enzymes, such as dipeptidyl peptidase-4 (DPP-4) and monoamine oxidases (MAOs), which are relevant to diabetes and neurodegenerative diseases, respectively. Recent in vitro assays have shown that derivatives of Ethyl 1-Benzyl-3-(Cyanomethyl)-4-Oxopiperidine-3-Carboxylate exhibit moderate to potent inhibition, with IC50 values in the micromolar range. These findings suggest its potential as a lead compound for the development of novel therapeutics.

Furthermore, computational studies, including molecular docking and density functional theory (DFT) calculations, have provided insights into the binding interactions of this compound with target proteins. These studies highlight the importance of the benzyl and cyano groups in stabilizing ligand-protein complexes, which could guide future structure-activity relationship (SAR) optimizations. Recent advancements in crystallography have also enabled the visualization of these interactions at atomic resolution, offering a deeper understanding of its mechanism of action.

Despite its promise, challenges remain in the development of Ethyl 1-Benzyl-3-(Cyanomethyl)-4-Oxopiperidine-3-Carboxylate as a drug candidate. Issues such as metabolic stability, bioavailability, and selectivity need to be addressed through further medicinal chemistry efforts. Recent patent filings indicate growing interest in this compound, with several pharmaceutical companies exploring its applications in CNS disorders and metabolic diseases. Collaborative research efforts are expected to accelerate its translation into clinical candidates.

In conclusion, Ethyl 1-Benzyl-3-(Cyanomethyl)-4-Oxopiperidine-3-Carboxylate (CAS: 1334414-48-0) represents a valuable scaffold in drug discovery, with demonstrated biological activity and potential for further optimization. Ongoing research aims to elucidate its full therapeutic potential and overcome existing limitations. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock new opportunities in chemical biology and medicine.